4-[3-(4-Methylphenyl)-3-oxo-1-propenyl]phenyl 2-thiophenecarboxylate

• IUPAC Name: [4-[(E)-3-(4-methylphenyl)-3-oxoprop-1-enyl]phenyl] thiophene-2-carboxylate
• InChI: InChI=1S/C21H16O3S/c1-15-4-9-17(10-5-15)19(22)13-8-16-6-11-18(12-7-16)24-21(23)20-3-2-14-25-20/h2-14H,1H3/b13-8+
• InChI Key: TUIQZPQQSNCPIV-MDWZMJQESA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)OC(=O)C3=CC=CS3
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)OC(=O)C3=CC=CS3
• Molecular Formula: C21H16O3S
• Molecular Weight: 348.4 g/mol
• CAS No.: 331460-51-6

Description

4-[3-(4-Methylphenyl)-3-oxo-1-propenyl]phenyl 2-thiophenecarboxylate is a useful research compound. Its molecular formula is C21H16O3S and its molecular weight is 348.42. The purity is usually 95%.
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Scientific Research Applications

• Antimicrobial Agents : A study synthesized a series of compounds related to the mentioned chemical, which were screened for in vitro antibacterial and antifungal activities against various bacterial and fungal strains, showing potential as antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

• X-ray Crystallography Studies : Another study focused on the synthesis and structural analysis of a similar compound through single crystal X-ray diffraction method. This kind of research is crucial in understanding the molecular structure and properties of new chemical compounds (Ramazani, Kazemizadeh, Ślepokura, & Lis, 2011).

• Synthesis of Newer Analogues : A 2017 study involved the synthesis of newer analogues from a compound similar to the one mentioned, aiming to develop novel classes of antimicrobial agents. This highlights the continuous exploration in the field of pharmaceutical chemistry for new therapeutic agents (Patel & Patel, 2017).

• Angiotensin II Receptor Antagonists : Research on a compound structurally similar to the one explored its potential as a non-peptide angiotensin II receptor antagonist. Such studies are significant in developing new treatments for conditions like hypertension (Destro & Soave, 1995).

• Microwave Assisted Synthesis : A paper described the microwave-assisted synthesis of compounds related to the mentioned chemical, showcasing a green and efficient method for producing compounds with in vitro antimicrobial and antifungal activities (Bhat, Shalla, & Dongre, 2015).

• Mesogenic Polythiophenes Studies : Another study synthesized and investigated molecular ordering of related oligomers, contributing to the field of materials chemistry, particularly in understanding the properties of liquid crystalline phases (Suryanarayanan, Prasannan, Hong, Sambathkumar, & Somanathan, 2014).